Cas no 1803760-92-0 (Methyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate
• CAS No: 1803760-92-0
• MF: C₁₀H₅F₃INO₃
• MW: 371.051285505295
• CID: 4951838
• Update Time: 2025-06-13

Methyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H5F3INO3/c1-17-9(16)6-3-7(14)8(2-5(6)4-15)18-10(11,12)13/h2-3H,1H3
• InChI Key： BUKXDTAAFQIGFF-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C(C#N)C=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate

Recent Advances in the Application of Methyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate (CAS: 1803760-92-0) in Chemical Biology and Pharmaceutical Research

Methyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate (CAS: 1803760-92-0) is a highly specialized chemical compound that has garnered significant attention in recent years due to its unique structural features and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting various diseases.

Recent studies have highlighted the role of Methyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate in the synthesis of small-molecule inhibitors and modulators for protein-protein interactions (PPIs). Its iodine moiety makes it an excellent candidate for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, enabling the construction of diverse molecular scaffolds. Researchers have successfully utilized this compound to develop potent inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of Methyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate as a key intermediate in the synthesis of a new class of selective JAK2 inhibitors. The trifluoromethoxy group was found to enhance the metabolic stability of the resulting compounds, while the cyano group contributed to their binding affinity. This research underscores the compound's potential in addressing challenges related to drug resistance and off-target effects in kinase inhibitor development.

Another notable application of this compound lies in the field of positron emission tomography (PET) tracer development. Its iodine atom can be replaced with radioactive isotopes such as iodine-124 or fluorine-18, making it a valuable building block for the creation of molecular imaging probes. Recent work in this area has focused on designing tracers for neurodegenerative diseases, with promising results in preclinical models.

The synthetic versatility of Methyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate has also been exploited in materials science applications. Researchers have incorporated derivatives of this compound into organic electronic materials, taking advantage of its electron-withdrawing properties to tune the optoelectronic characteristics of the resulting polymers. This interdisciplinary approach highlights the compound's broad utility beyond traditional pharmaceutical applications.

Despite these advances, challenges remain in the large-scale production and purification of Methyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate. Recent process chemistry studies have focused on optimizing synthetic routes to improve yield and reduce environmental impact. Green chemistry approaches, including catalytic methods and solvent selection strategies, are being actively investigated to address these challenges.

Looking forward, the unique properties of Methyl 2-cyano-5-iodo-4-(trifluoromethoxy)benzoate position it as a valuable tool in drug discovery and chemical biology. Its applications span from medicinal chemistry to materials science, demonstrating the compound's versatility. Future research directions may include exploring its use in targeted protein degradation strategies, such as PROTACs, or as a building block for covalent inhibitors. As synthetic methodologies continue to advance, we anticipate seeing even more innovative applications of this compound in the coming years.